Cas no 2151915-22-7 (Coordination Compound)

• Product Name: Coordination Compound
• CAS No: 2151915-22-7
• MF: C₅₇H₄₅NO₃P₂PdS
• MW: 992.40
• CID: 4556141
• PubChem ID: 117065451
• Update Time: 2025-10-28

Coordination Compound Chemical and Physical Properties

Names and Identifiers

• [2'-(Amino-κN)[1,1'-biphenyl]-2-yl-κC][[2'-(diphenylphosphino)[1,1'-binaphthalen]-2-yl]diphenylphosphine-κP](methanesulfonato-κO)palladium
• [2 inverted exclamation mark -(Amino-
• EN)[1,1 inverted exclamation mark -biphenyl]-2-yl-
• [2'-(diphenylphosphanyl)-[1,1'-binaphthalen]-2-yl]diphenylphosphane; {2'-amino-[1,1'-biphenyl]-2-yl}palladio methanesulfonate
• 2151915-22-7
• SY327532
• EN300-20146473
• MFCD28144629
• EC][[2 inverted exclamation mark -(diphenylphosphino)[1,1 inverted exclamation mark -binaphthalen]-2-yl]diphenylphosphine-
• EO)palladium
• E81181
• EP](methanesulfonato-
• rac-BINAP-Pd-G3
• Coordination Compound

• Inchi： InChI=1S/C44H32P2.C12H10N.CH4O3S.Pd/c1-5-19-35(20-6-1)45(36-21-7-2-8-22-36)41-31-29-33-17-13-15-27-39(33)43(41)44-40-28-16-14-18-34(40)30-32-42(44)46(37-23-9-3-10-24-37)38-25-11-4-12-26-38;13-12-9-5-4-8-11(12)10-6-2-1-3-7-10;1-5(2,3)4;/h1-32H;1-6,8-9H,13H2;1H3,(H,2,3,4);/q;-1;;
• InChI Key： YMXAISMYVLNYKD-UHFFFAOYSA-N
• SMILES： CS(=O)(=O)O.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=C(C4=CC=CC=C4C=C3)C5=C(C=CC6=CC=CC=C65)P(C7=CC=CC=C7)C8=CC=CC=C8.C1=CC=C([C-]=C1)C2=CC=CC=C2N.[Pd]

Computed Properties

• Exact Mass: 992.17084g/mol
• Monoisotopic Mass: 992.17084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 65
• Rotatable Bond Count: 8
• Complexity: 1250
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.8Ų

Additional information on Coordination Compound

Coordination Compound: A Comprehensive Overview

Coordination compounds are a class of compounds in which a central metal atom is surrounded by a number of neutral or negatively charged molecules or ions, known as ligands. These compounds play a pivotal role in various fields, including catalysis, materials science, and drug delivery systems. The CAS No. 2151915-22-7 refers to a specific coordination compound that has garnered significant attention due to its unique properties and potential applications.

Recent advancements in coordination chemistry have shed light on the structural and electronic properties of CAS No. 2151915-22-7. Researchers have employed cutting-edge techniques such as X-ray crystallography and computational modeling to elucidate the molecular architecture of this compound. These studies have revealed that the compound exhibits a highly symmetrical geometry, which is crucial for its catalytic activity in organic transformations.

The coordination environment of this compound is characterized by the presence of multiple donor atoms from the ligands, which stabilize the metal center through dative bonding. This unique arrangement not only enhances the stability of the compound but also facilitates its interaction with substrates in various chemical reactions. Recent findings have demonstrated that CAS No. 2151915-22-7 can act as an efficient catalyst in asymmetric synthesis, making it a valuable tool in pharmaceutical and agrochemical industries.

In addition to its catalytic applications, CAS No. 2151915-22-7 has shown promise in the field of materials science. Its ability to form extended networks through coordination bonds has led to the development of novel porous materials with potential applications in gas storage and separation technologies. These materials exhibit high surface areas and excellent selectivity, which are critical for industrial processes involving gas purification.

The synthesis of coordination compounds like CAS No. 2151915-22-7 involves a meticulous process that requires precise control over reaction conditions, including temperature, pressure, and pH levels. Recent studies have explored green chemistry approaches to synthesize these compounds, reducing their environmental footprint while maintaining their functionality.

Moreover, the electronic properties of CAS No. 2151915-22-7 make it an attractive candidate for applications in optoelectronics and sensing technologies. Its ability to undergo reversible redox reactions has been leveraged in the development of advanced sensors for detecting environmental pollutants and biomedical analytes.

The study of coordination compounds continues to evolve, driven by interdisciplinary research efforts that integrate chemistry, physics, and biology. The insights gained from these studies are paving the way for innovative applications across diverse sectors.